Cas no 1261564-94-6 (2,5-Bis(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile)

• Product Name: 2,5-Bis(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile
• CAS No: 1261564-94-6
• MF: C₂₁H₁₂F₆N₂
• MW: 406.323805809021
• CID: 4983885
• Update Time: 2025-11-01

2,5-Bis(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile

• Inchi： 1S/C21H12F6N2/c22-20(23,24)16-5-1-13(2-6-16)18-12-29-19(11-15(18)9-10-28)14-3-7-17(8-4-14)21(25,26)27/h1-8,11-12H,9H2
• InChI Key： XQTXPXBSUPQSEC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CN=C(C2C=CC(C(F)(F)F)=CC=2)C=C1CC#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 576
• XLogP3: 5.6
• Topological Polar Surface Area: 36.7

Additional information on 2,5-Bis(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile

Recent Advances in the Study of 2,5-Bis(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS: 1261564-94-6)

2,5-Bis(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS: 1261564-94-6) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structure, characterized by two trifluoromethylphenyl groups and a pyridine-acetonitrile moiety, imparts distinct electronic and steric properties that are advantageous for drug design. Recent synthetic methodologies have optimized the production of 2,5-Bis(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile, with a focus on improving yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that reduces byproduct formation and enhances scalability, making it more viable for industrial applications.

In terms of biological activity, 2,5-Bis(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile has shown promise as a scaffold for developing inhibitors targeting protein kinases involved in cancer and inflammatory diseases. A recent in vitro study highlighted its ability to modulate the activity of specific kinases, such as EGFR and JAK2, with high selectivity. These findings suggest its potential as a lead compound for further optimization in oncology and immunology research. Additionally, its fluorinated aromatic rings contribute to improved metabolic stability and membrane permeability, which are critical for drug-like properties.

Beyond its direct biological applications, this compound has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. A 2022 study in Advanced Materials reported its incorporation into a new class of luminescent materials, showcasing its versatility beyond pharmaceutical applications.

In conclusion, 2,5-Bis(4-(trifluoromethyl)phenyl)pyridine-4-acetonitrile (CAS: 1261564-94-6) represents a multifaceted compound with significant potential in both medicinal chemistry and materials science. Ongoing research continues to uncover new applications and refine its synthesis, positioning it as a valuable tool for future innovations. Future studies may explore its efficacy in preclinical models and further optimize its pharmacokinetic properties for therapeutic use.